Cas no 592-70-1 (hexyl hydroxycarbamate)

• Product name: hexyl hydroxycarbamate
• CAS No: 592-70-1
• MF: C₇H₁₅NO₃
• MW: 161.1989
• CID: 1612827
• PubChem ID: 11609

hexyl hydroxycarbamate Chemical and Physical Properties

Names and Identifiers

• hexyl hydroxycarbamate
• carbamic acid, N-hydroxy-, hexyl ester
• hexyl N-hydroxycarbamate
• n-Hexyl N-hydroxycarbamate
• BRN 1857850
• Hexyl hydrogen hydroxycarbonimidate
• Hydroxycarbamic acid hexyl ester
• CCRIS 5075
• DTXSID30974624
• CARBAMIC ACID, HYDROXY-, HEXYL ESTER
• 592-70-1

• Inchi： InChI=1S/C7H15NO3/c1-2-3-4-5-6-11-7(9)8-10/h10H,2-6H2,1H3,(H,8,9)
• InChI Key： XDRRRJZZMBWXHF-UHFFFAOYSA-N
• SMILES： CCCCCCOC(=O)NO

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.047
• Boiling Point: 295.3°C at 760 mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.45
• PSA: 58.56